Cas no 1009344-04-0 (3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al)

1009344-04-0 structure
Product name:3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al
CAS No:1009344-04-0
MF:C27H40O4
MW:428.604108810425
CID:2030003
3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al Chemical and Physical Properties
Names and Identifiers
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- 3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al
- kuguacin D
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- Inchi: InChI=1S/C27H40O4/c1-16(13-17(2)29)18-9-10-26(6)23-21(30)14-20-19(7-8-22(31)24(20,3)4)27(23,15-28)12-11-25(18,26)5/h14-16,18-19,22-23,31H,7-13H2,1-6H3
- InChI Key: NBODFSYIUFTBQG-UHFFFAOYSA-N
- SMILES: CC(CC(C)=O)C1CCC2(C)C3C(=O)C=C4C(CCC(O)C4(C)C)C3(CCC12C)C=O |c:14|
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- XLogP3: 4.234
3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al Related Literature
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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5. Book reviews
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